benzo[a]pyren-9-ol

Description

Benzo[a]pyren-9-ol is an ortho- and peri-fused polycyclic arene . It is also known by other names such as 9-Hydroxybenzo[a]pyrene, 9-Hydroxy Benzopyrene, and benzo[a]pyren-9-ol . The molecular formula for benzo[a]pyren-9-ol is C20H12O and it has a molecular weight of 268.3 g/mol . This compound is created by a benzene ring fused to pyrene .

Benzo[a]pyrene (BaP) itself is a polycyclic aromatic hydrocarbon (PAH) that arises from the incomplete combustion of organic matter at temperatures between 300 °C and 600 °C . It is found in substances like coal tar, tobacco smoke, and grilled meats . Health Canada reports that levels of benzo[a]pyrene in Canadian drinking water are generally very low . Benzo[a]pyrene is first oxidized by cytochrome P450 1A1 to form products including (+)benzo[a]pyrene-7,8-epoxide .

A similar compound is benzo[e]pyren-9-ol, which has the molecular formula C20H12O and a molecular weight of 268.30900 . Its boiling point is 527.2ºC at 760 mmHg and its flash point is 252.9ºC . Benzo[a]pyren-9-ol, 9-acetate is another related compound with the molecular formula C22H14O2 .

• CAS No.: 17573-21-6
• Product Name: benzo[a]pyren-9-ol
• Molecular Formula: C20H12O
• Molecular Weight: 268.3 g/mol
• IUPAC Name: benzo[a]pyren-9-ol
• Standard InChI: InChI=1S/C20H12O/c21-16-8-6-14-10-15-5-4-12-2-1-3-13-7-9-17(18(14)11-16)20(15)19(12)13/h1-11,21H
• Standard InChIKey: OBBBXCAFTKLFGZ-UHFFFAOYSA-N
• SMILES: C1=CC2=C3C(=C1)C=CC4=C5C=C(C=CC5=CC(=C43)C=C2)O
• Canonical SMILES: C1=CC2=C3C(=C1)C=CC4=C5C=C(C=CC5=CC(=C43)C=C2)O
• Appearance: Dark Yellow to Green-Yellow Solid
• Purity: > 95%
• Synonyms: 9-hydroxybenzo(a)pyrene; 9-hydroxybenzo(a)pyrene, 3H-labeled
• PubChem Compound: 28598
• Last Modified: Aug 15 2023